4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-pyrimidin-2-ylsulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H21N3O2S/c1-14(2,3)19-13(18)17-9-5-11(6-10-17)20-12-15-7-4-8-16-12/h4,7-8,11H,5-6,9-10H2,1-3H3
• InChI Key: YCIITTGOLOJDER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)SC2=NC=CC=N2
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate group at position 1 and a pyrimidin-2-ylsulfanyl (thioether) moiety at position 4. The tert-butyl ester serves as a protective group for the piperidine amine, a common strategy in medicinal chemistry to enhance stability and modulate solubility during synthesis. The thioether linkage (C–S–C) at position 4 introduces moderate polarity and redox sensitivity, as sulfur can undergo oxidation to sulfoxides or sulfones under specific conditions.

Biological Activity

4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its antimicrobial and anticancer properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a pyrimidine moiety containing a sulfanyl group. Its molecular formula is $C_{15}H_{23}N_{3}O_{2}S$ with a molecular weight of approximately 309.4 g/mol. The unique structural characteristics of this compound contribute to its biological activity, particularly in targeting specific enzymes or receptors within biological systems.

Property	Value
Molecular Formula	C₁₅H₂₃N₃O₂S
Molecular Weight	309.4 g/mol
CAS Number	[Not Provided]

Antimicrobial Activity

Research indicates that 4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester exhibits significant antimicrobial properties. It has been shown to inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the inhibition of bacterial protein synthesis, similar to other compounds in the oxazolidinone class .

Anticancer Activity

In addition to its antimicrobial properties, this compound has demonstrated potential anticancer activity. Studies have shown that it can induce apoptosis in cancer cells by activating specific signaling pathways. This activity may be attributed to its ability to inhibit certain kinases involved in cell proliferation and survival .

The synthesis of 4-(Pyrimidin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves multi-step reactions, including the formation of the pyrimidine ring and subsequent introduction of the sulfanyl group. The final step often involves esterification with tert-butyl alcohol.

General Synthetic Route:

• Formation of Pyrimidine Ring : Using appropriate precursors such as chloroacetaldehyde.
• Introduction of Sulfanyl Group : Via nucleophilic substitution reactions.
• Esterification : Reacting the carboxylic acid with tert-butyl alcohol under acidic conditions.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Antimicrobial Efficacy : A study published in 2022 highlighted the compound's effectiveness against resistant bacterial strains, demonstrating its potential as a lead compound for antibiotic development .
• Anticancer Mechanisms : Research conducted on various cancer cell lines indicated that the compound could significantly reduce cell viability through apoptosis induction mechanisms .
• In Silico Studies : Computational modeling studies have suggested that the compound binds effectively to target proteins involved in cancer progression, supporting its role as a therapeutic agent .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

The following compounds share the piperidine-1-carboxylic acid tert-butyl ester scaffold but differ in substituents at position 4. Key differences in functional groups, synthesis, and properties are highlighted below:

Substituent Diversity and Structural Implications

Target Compound :

• Substituent : Pyrimidin-2-ylsulfanyl (thioether).
• Molecular Formula : C₁₄H₂₁N₃O₂S.
• Molecular Weight : 295.4 g/mol.
• Key Properties :
  • Moderate polarity due to the thioether and pyrimidine.
  • Susceptible to oxidation (e.g., to sulfoxides).
  • Pyrimidine enables π-π stacking in biological targets.
• Applications : Kinase inhibitors, antiviral agents.

Analogues :

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
4-(Morpholine-4-sulfonyl)-piperidine-1-carboxylic acid tert-butyl ester	Morpholine-4-sulfonyl (sulfonamide)	C₁₄H₂₅N₃O₅S	347.5	High polarity (sulfonamide), stable, forms hydrochloride salts	Antibacterial agents, enzyme inhibitors
4-(2-Aminoacetylamino)-piperidine-1-carboxylic acid tert-butyl ester	2-Aminoacetylamino	C₁₂H₂₃N₃O₃	257.3	Enhanced aqueous solubility (amine/amide), hydrogen-bonding capability	Peptidomimetics, prodrugs
4-[(4-Methyl-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester	(4-Methyl-pyrimidin-2-ylamino)-methyl	C₁₆H₂₆N₄O₂	306.4	Increased lipophilicity (methyl group), NH linkage for H-bonding	Kinase inhibitors, cancer therapeutics
4-(4-Bromo-pyrazol-1-ylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	4-Bromo-pyrazol-1-ylmethyl	C₁₄H₂₂BrN₃O₂	352.3	Bromine enables cross-coupling reactions, pyrazole as a heterocyclic scaffold	Medicinal chemistry intermediates (e.g., Suzuki coupling)

Preparation Methods

Nucleophilic Substitution via Copper-Catalyzed Coupling

Reaction Overview

A prominent method involves the copper-catalyzed coupling of 4-mercaptopiperidine-1-carboxylic acid tert-butyl ester with halogenated pyrimidines. This approach leverages the nucleophilic properties of the sulfhydryl group to form the critical C–S bond between the piperidine and pyrimidine moieties.

Reagents and Conditions

• Pyrimidine precursor : 2-Chloro-5-iodopyridine or analogous halogenated pyrimidines.
• Thiol source : 4-Mercaptopiperidine-1-carboxylic acid tert-butyl ester.
• Catalyst system : Copper(I) iodide (5–10 mol%) with 2,9-dimethyl-1,10-phenanthroline as a ligand.
• Base : Sodium tert-butoxide or potassium carbonate.
• Solvent : Dry toluene or dimethyl sulfoxide (DMSO).
• Temperature : 65–80°C under inert atmosphere.

Mechanistic Pathway

The reaction proceeds via a Ullmann-type coupling mechanism. Copper(I) facilitates oxidative addition of the pyrimidine halide, followed by ligand exchange with the thiolate anion generated from the piperidine thiol. Reductive elimination yields the desired sulfanyl-linked product (Fig. 1A).

Mitsunobu Reaction for Sulfanyl Group Introduction

Methodology

An alternative route employs the Mitsunobu reaction to install the sulfanyl group. This method is advantageous for stereochemical control but requires careful handling of azodicarboxylate reagents.

Key Steps

• Activation of hydroxy-piperidine : tert-Butyl 4-hydroxypiperidine-1-carboxylate is treated with diethyl azodicarboxylate (DEAD) and triphenylphosphine.
• Nucleophilic displacement : Reaction with 2-mercaptopyrimidine derivatives in tetrahydrofuran (THF) at 0–25°C.
• Workup : Aqueous extraction and column chromatography for purification.

Yield Optimization

• Stoichiometry : 1.2 equivalents of DEAD relative to the thiol.
• Solvent polarity : THF outperforms dichloromethane due to better reagent solubility.
• Temperature control : Reactions at 0°C minimize side product formation.

Palladium-Mediated Cross-Coupling Approaches

Suzuki-Miyaura Coupling

Recent advancements utilize palladium catalysts to couple boronic ester-functionalized piperidines with bromopyrimidines (Table 1).

Table 1 : Representative Conditions for Palladium-Catalyzed Synthesis

Component	Specification
Piperidine boronate	tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1-carboxylate
Pyrimidine halide	2-Bromo-5-nitropyrimidine
Catalyst	Pd(dppf)Cl₂ (2 mol%)
Base	Cesium carbonate
Solvent	1,4-Dioxane/water (3:1)
Yield	68–72% after purification

Advantages

• Tolerance for nitro and ester functional groups.
• Scalable to gram quantities with minimal catalyst loading.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

To address exothermicity in large batches, flow reactors enable precise temperature control during key steps:

• Thiol activation : Continuous mixing of tert-butyl piperidine thiol with base.
• Coupling stage : In-line quenching of excess halogenated pyrimidine.
• Automated purification : Simulated moving bed chromatography for >99% purity.

Cost-Benefit Analysis

• Batch vs. flow : Flow systems reduce solvent use by 40% but require higher initial capital.
• Catalyst recycling : Copper residues recovered via ion-exchange resins lower long-term costs.

Comparative Evaluation of Synthetic Routes

Table 2 : Method Comparison Based on Efficiency and Scalability

Method	Yield Range	Purity (%)	Scalability	Cost Index
Copper catalysis	65–78%	95–98	High	$$
Mitsunobu reaction	50–62%	90–93	Moderate	$$$$
Palladium coupling	68–72%	97–99	High	$$$